5-Bromo-2-(1-pyrrolidinylsulfonyl)phenyl ethyl ether

• Molecular Formula: C12H16BrNO3S
• Molecular Weight: 334.23 g/mol
• IUPAC Name: 1-(4-bromo-2-ethoxyphenyl)sulfonylpyrrolidine
• InChI: InChI=1S/C12H16BrNO3S/c1-2-17-11-9-10(13)5-6-12(11)18(15,16)14-7-3-4-8-14/h5-6,9H,2-4,7-8H2,1H3
• InChI Key: FRWAEXVGXWWZQW-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)Br)S(=O)(=O)N2CCCC2

Description

5-Bromo-2-(1-pyrrolidinylsulfonyl)phenyl ethyl ether, also known as BPP-9, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a potent inhibitor of the protein kinase C (PKC) enzyme, which plays a crucial role in various cellular processes, including cell growth, differentiation, and apoptosis.

Mechanism of Action

5-Bromo-2-(1-pyrrolidinylsulfonyl)phenyl ethyl ether works by binding to the ATP-binding site of PKC, which prevents the enzyme from phosphorylating its substrates. This inhibition of PKC activity leads to a decrease in the phosphorylation of downstream signaling molecules, which ultimately results in the inhibition of cellular processes such as cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects
5-Bromo-2-(1-pyrrolidinylsulfonyl)phenyl ethyl ether has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 5-Bromo-2-(1-pyrrolidinylsulfonyl)phenyl ethyl ether inhibits the growth of cancer cells and induces apoptosis in these cells. Additionally, 5-Bromo-2-(1-pyrrolidinylsulfonyl)phenyl ethyl ether has been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed. This inhibition of angiogenesis has potential applications in the treatment of cancer and other diseases that are characterized by abnormal blood vessel growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-Bromo-2-(1-pyrrolidinylsulfonyl)phenyl ethyl ether in lab experiments is its high potency and selectivity for PKC inhibition. This allows for precise control over the inhibition of PKC activity, which is essential for studying the role of PKC in various cellular processes. Additionally, 5-Bromo-2-(1-pyrrolidinylsulfonyl)phenyl ethyl ether is stable in solution, which makes it easy to use in lab experiments.
One of the limitations of using 5-Bromo-2-(1-pyrrolidinylsulfonyl)phenyl ethyl ether in lab experiments is its relatively high cost compared to other PKC inhibitors. Additionally, 5-Bromo-2-(1-pyrrolidinylsulfonyl)phenyl ethyl ether may have off-target effects on other enzymes, which could complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for the use of 5-Bromo-2-(1-pyrrolidinylsulfonyl)phenyl ethyl ether in scientific research. One area of research that has received significant attention is the potential use of 5-Bromo-2-(1-pyrrolidinylsulfonyl)phenyl ethyl ether as a therapeutic agent for the treatment of cancer. In addition to its anti-cancer effects, 5-Bromo-2-(1-pyrrolidinylsulfonyl)phenyl ethyl ether has also been shown to have potential applications in the treatment of other diseases such as diabetes and cardiovascular diseases.
Another area of research that has received attention is the development of more potent and selective PKC inhibitors based on the structure of 5-Bromo-2-(1-pyrrolidinylsulfonyl)phenyl ethyl ether. These compounds could have potential applications in the treatment of diseases that are characterized by PKC dysregulation.
Conclusion
In conclusion, 5-Bromo-2-(1-pyrrolidinylsulfonyl)phenyl ethyl ether is a potent and selective PKC inhibitor that has potential applications in scientific research and the treatment of various diseases. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. There are many potential future directions for the use of 5-Bromo-2-(1-pyrrolidinylsulfonyl)phenyl ethyl ether in scientific research, and further studies are needed to fully understand its potential applications.

Synthesis Methods

The synthesis of 5-Bromo-2-(1-pyrrolidinylsulfonyl)phenyl ethyl ether involves a multi-step process that starts with the reaction of 5-bromo-2-nitrophenol with pyrrolidine to form 5-bromo-2-(1-pyrrolidinyl)phenol. This intermediate is then reacted with chlorosulfonic acid to form 5-bromo-2-(1-pyrrolidinylsulfonyl)phenol. Finally, the sulfonyl group is protected with an ethyl ether group to form 5-Bromo-2-(1-pyrrolidinylsulfonyl)phenyl ethyl ether.

Scientific Research Applications

5-Bromo-2-(1-pyrrolidinylsulfonyl)phenyl ethyl ether has been extensively studied for its potential applications in scientific research. One of the most significant applications of 5-Bromo-2-(1-pyrrolidinylsulfonyl)phenyl ethyl ether is its use as a PKC inhibitor. PKC is a family of enzymes that play a crucial role in various cellular processes, including cell growth, differentiation, and apoptosis. PKC dysregulation has been linked to the development of many diseases, including cancer, diabetes, and cardiovascular diseases. By inhibiting PKC, 5-Bromo-2-(1-pyrrolidinylsulfonyl)phenyl ethyl ether has the potential to be used as a therapeutic agent for the treatment of these diseases.